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Compound of Interest

Compound Name: Coumaphos

Cat. No.: B1669454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for

Coumaphos, an organophosphate insecticide and acaricide. It details the preparation of key

precursors and their subsequent condensation to form the final product and its derivatives. This

document includes detailed experimental protocols, quantitative data summaries, and workflow

visualizations to support research and development in agrochemicals and veterinary medicine.

Core Synthesis Pathway of Coumaphos
The most common and established synthesis of Coumaphos is a multi-step process that

involves the preparation of two key intermediates: 3-chloro-7-hydroxy-4-methylcoumarin (II)

and O,O-diethyl phosphorochloridothioate (IV). These intermediates are then coupled to yield

Coumaphos (V). A significant derivative, Potasan, can be synthesized by omitting the

chlorination step of the coumarin intermediate.
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Thiophosphate Moiety Synthesis
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Step 1: Dithiophosphoric Acid Formation

Step 2: Chlorination

Phosphorus Pentasulfide (P₂S₅) O,O-Diethyl dithiophosphoric acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

